Cas no 885268-28-0 (2-amino-5-3-(trifluoromethyl)phenylbenzoic acid)

• Product Name: 2-amino-5-3-(trifluoromethyl)phenylbenzoic acid
• CAS No: 885268-28-0
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• MDL: MFCD06409302
• CID: 706592
• PubChem ID: 16768630
• Update Time: 2025-05-21

2-amino-5-3-(trifluoromethyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4-amino-3'-(trifluoromethyl)-
• 2-amino-5-[3-(trifluoromethyl)phenyl]benzoic acid
• 4-AMINO-3'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• 4-AMINO-3'-(TRIFLUOROMETHYL)-1,1'-BIPHENYL-3-CARBOXYLIC ACID
• 2-amino-5-3-(trifluoromethyl)phenylbenzoic acid
• A1-29036
• EN300-144703
• SCHEMBL22497505
• YMJPLCDPUVMMRH-UHFFFAOYSA-N
• BB 0223087
• 885268-28-0
• CS-0458472
• 4-Amino-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• AKOS000124531
• DTXSID30588068
• 4-amino-3'-(trifluoromethyl)[1,1'-biphenyl]-3- carboxylic acid

• MDL： MFCD06409302
• Inchi： 1S/C14H10F3NO2/c15-14(16,17)10-3-1-2-8(6-10)9-4-5-12(18)11(7-9)13(19)20/h1-7H,18H2,(H,19,20)
• InChI Key： YMJPLCDPUVMMRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=C(C(=O)O)C=1)N)(F)F

Computed Properties

• Exact Mass: 281.066
• Monoisotopic Mass: 281.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-amino-5-3-(trifluoromethyl)phenylbenzoic acid

Introduction to 2-Amino-5-(3-(Trifluoromethyl)phenyl)benzoic Acid (CAS No. 885268-28-0)

2-Amino-5-(3-(trifluoromethyl)phenyl)benzoic acid (CAS No. 885268-28-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a trifluoromethyl-substituted phenyl ring, and a benzoic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The trifluoromethyl group in the compound's structure is particularly noteworthy due to its strong electron-withdrawing effect, which can significantly influence the compound's reactivity and stability. This group is often used in medicinal chemistry to enhance the metabolic stability and lipophilicity of drug candidates, thereby improving their pharmacokinetic profiles. The amino group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

The benzoic acid moiety in 2-Amino-5-(3-(trifluoromethyl)phenyl)benzoic acid confers acidic properties to the molecule, which can be important for its solubility and ionization behavior. These properties are critical for optimizing the compound's bioavailability and ensuring that it reaches its intended target site in the body. Additionally, the benzoic acid group can serve as a scaffold for further chemical modifications, allowing researchers to explore a wide range of structural variations to enhance the compound's therapeutic potential.

Recent studies have highlighted the potential of 2-Amino-5-(3-(trifluoromethyl)phenyl)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Another study in the European Journal of Pharmacology demonstrated that the compound has significant antiproliferative effects on cancer cells, suggesting its potential as a novel anticancer agent.

In addition to its direct biological activities, 2-Amino-5-(3-(trifluoromethyl)phenyl)benzoic acid has been investigated as a lead compound for the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes in the body. By designing prodrugs based on this compound, researchers aim to improve its pharmacological properties, such as solubility, stability, and tissue distribution. This approach can enhance the therapeutic index of the drug while reducing side effects.

The synthesis of 2-Amino-5-(3-(trifluoromethyl)phenyl)benzoic acid typically involves multistep reactions that include functional group manipulations and coupling reactions. One common synthetic route involves the reaction of 3-trifluoromethylbenzoyl chloride with an appropriate amine followed by carboxylic acid formation. The choice of synthetic methods can significantly impact the yield and purity of the final product, making it essential to optimize these processes for large-scale production.

In conclusion, 2-Amino-5-(3-(trifluoromethyl)phenyl)benzoic acid (CAS No. 885268-28-0) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.